Cas no 867330-05-0 (5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride)
5-(Trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride is a versatile intermediate in organic synthesis, particularly valued for its reactive sulfonyl chloride and trichloroacetyl functional groups. These moieties enable efficient derivatization, making it useful for constructing complex heterocyclic compounds, pharmaceuticals, and agrochemicals. The trichloroacetyl group enhances electrophilicity, facilitating nucleophilic substitution reactions, while the sulfonyl chloride allows for further functionalization via sulfonamide or sulfonate formation. Its stability under controlled conditions ensures reliable handling in synthetic workflows. This compound is particularly advantageous in medicinal chemistry for introducing sulfonamide-based pharmacophores, contributing to the development of bioactive molecules with tailored properties. Proper storage in anhydrous environments is recommended to maintain reactivity.
867330-05-0 structure
Product name:5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride
CAS No:867330-05-0
MF:C6H3Cl4NO3S
MW:310.969916582108
MDL:MFCD07339552
CID:718934
PubChem ID:16226724
5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-3-sulfonylchloride, 5-(2,2,2-trichloroacetyl)-
- 2-(Trichloroacetyl)pyrrole-4-sulfonyl chloride
- 5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride
- 5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride
- I11-864
- J-516429
- SCHEMBL3013942
- SB63094
- FT-0678214
- 4-(4-Chlorophenyl)thiomorpholine1,1-dioxide
- EN300-14443
- CS-0234610
- MFCD07339552
- A863052
- 867330-05-0
- AKOS001109507
- 5-(2,2,2-Trichloroacetyl)-1H-pyrrole-3-sulfonylchloride
- DTXSID50585332
- G28645
-
- MDL： MFCD07339552
- Inchi： InChI=1S/C6H3Cl4NO3S/c7-6(8,9)5(12)4-1-3(2-11-4)15(10,13)14/h1-2,11H
- InChI Key： NDTJKEDRRPZTGJ-UHFFFAOYSA-N
- SMILES： O=S(C1=CNC(C(C(Cl)(Cl)Cl)=O)=C1)(Cl)=O
Computed Properties
- Exact Mass: 308.85900
- Monoisotopic Mass: 308.858775g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 75.4Ų
Experimental Properties
- Density: 1.828
- Boiling Point: 435.735°C at 760 mmHg
- Flash Point: 217.325°C
- Refractive Index: 1.6
- PSA: 75.38000
- LogP: 3.57590
5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1305280-500mg |
5-(2,2,2-Trichloroacetyl)-1h-pyrrole-3-sulfonyl chloride |
867330-05-0 | 95+% | 500mg |
￥5244 | 2023-02-17 | |
| Enamine | EN300-14443-5.0g |
5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride |
867330-05-0 | 95% | 5.0g |
$1290.0 | 2023-02-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1305280-100mg |
5-(2,2,2-Trichloroacetyl)-1h-pyrrole-3-sulfonyl chloride |
867330-05-0 | 95+% | 100mg |
￥970.00 | 2024-04-27 | |
| Enamine | EN300-14443-10.0g |
5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride |
867330-05-0 | 95% | 10.0g |
$2518.0 | 2023-02-09 | |
| Enamine | EN300-14443-0.05g |
5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride |
867330-05-0 | 95% | 0.05g |
$72.0 | 2023-02-09 | |
| Enamine | EN300-14443-1.0g |
5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride |
867330-05-0 | 95% | 1.0g |
$311.0 | 2023-02-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1305280-1g |
5-(2,2,2-Trichloroacetyl)-1h-pyrrole-3-sulfonyl chloride |
867330-05-0 | 95+% | 1g |
￥6712 | 2023-02-17 | |
| Enamine | EN300-14443-10000mg |
5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride |
867330-05-0 | 95.0% | 10000mg |
$2518.0 | 2023-09-29 | |
| Enamine | EN300-14443-2500mg |
5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride |
867330-05-0 | 95.0% | 2500mg |
$653.0 | 2023-09-29 | |
| abcr | AB314456-5g |
2-(Trichloroacetyl)pyrrole-4-sulfonyl chloride; . |
867330-05-0 | 5g |
€1913.50 | 2025-02-21 |
5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride Related Literature
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Marfran C. D. Santos,Ingryd C. Morais,José V. Fernandes,Kássio M. G. Lima Anal. Methods, 2018,10, 1280-1285
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Zhiping Yan,Zijun Sun,Xiang Liu,Hongxing Jia,Pingwu Du Nanoscale, 2016,8, 4748-4756
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3. Capsule clusters fabricated by polymerization based on capsule-in-water-in-oil Pickering emulsions†Yu Yang,Yin Ning,Chaoyang Wang,Zhen Tong Polym. Chem., 2013,4, 5407-5415
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5. Calix[4]pyrogallolarenes as novel high temperature inhibitors of oxidative degradation of polymers†Przemyslaw Ziaja,Katarzyna Jodko-Piorecka,Rafal Kuzmicz,Grzegorz Litwinienko Polym. Chem., 2012,3, 93-95
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:867330-05-0)5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride
Purity:99%
Quantity:250mg
Price ($):158.0